Cas no 7150-46-1 (1H-Indole-3-methanamine,N,N-dimethyl-4-nitro-)

• Product Name: 1H-Indole-3-methanamine,N,N-dimethyl-4-nitro-
• CAS No: 7150-46-1
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 581506
• PubChem ID: 251453
• Update Time: 2025-11-02

1H-Indole-3-methanamine,N,N-dimethyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-methanamine,N,N-dimethyl-4-nitro-
• 3-dimethylaminomethyl-4-nitroindole
• N,N-dimethyl-1-(4-nitro-1H-indol-3-yl)methanamine
• 1h-indole-3-methanamine,n,n-dimethyl-4-nitro
• 3-dimethylamino-4-nitroindole
• 4-Nitro-3-(dimethylamino-methyl)-indol
• 4-Nitro-gramin
• 4-NITROGRAMINE
• dimethyl-(4-nitro-indol-3-ylmethyl)-amine
• dimethyl[(4-nitro-1H-indol-3-yl)methyl]amine
• N,N-Dimethyl-4-nitro-1H-indole-3-methanamine
• AKOS025404117
• MFCD00603180
• NSC-71845
• CS-0208828
• N,N-dimethyl-N-[(4-nitro-1H-indol-3-yl)methyl]amine
• Oprea1_130314
• AS-38879
• DTXSID00290924
• SCHEMBL259399
• Dimethyl (4-nitro-1H-indol-3-ylmethyl)amine
• NTWUAOHAQNZERF-UHFFFAOYSA-N
• NSC71845
• Q-102645
• 7150-46-1

• MDL： MFCD00603180
• Inchi： 1S/C11H13N3O2/c1-13(2)7-8-6-12-9-4-3-5-10(11(8)9)14(15)16/h3-6,12H,7H2,1-2H3
• InChI Key： NTWUAOHAQNZERF-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2=C1C(=CN2)CN(C)C)=O

Computed Properties

• Exact Mass: 219.10100
• Monoisotopic Mass: 219.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.287
• Boiling Point: 377.9°Cat760mmHg
• Flash Point: 182.4°C
• Refractive Index: 1.661
• PSA: 64.85000
• LogP: 2.66090

1H-Indole-3-methanamine,N,N-dimethyl-4-nitro- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 1H-Indole-3-methanamine,N,N-dimethyl-4-nitro-

Comprehensive Overview of 1H-Indole-3-methanamine,N,N-dimethyl-4-nitro- (CAS No. 7150-46-1): Properties, Applications, and Market Insights

1H-Indole-3-methanamine,N,N-dimethyl-4-nitro- (CAS No. 7150-46-1) is a specialized organic compound belonging to the indole family, which has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its nitro and dimethylamino functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for terms like "1H-Indole-3-methanamine derivatives", "N,N-dimethyl-4-nitro indole applications", and "CAS 7150-46-1 uses", highlighting its relevance in modern chemistry.

The molecular structure of 1H-Indole-3-methanamine,N,N-dimethyl-4-nitro- features an indole core substituted with a nitro group at the 4-position and a dimethylamino methyl group at the 3-position. This unique arrangement contributes to its electronic and steric properties, making it a valuable building block in medicinal chemistry. Recent studies have explored its potential in designing enzyme inhibitors and receptor modulators, addressing trending topics like "targeted drug discovery" and "small molecule therapeutics".

In the pharmaceutical industry, 7150-46-1 is often utilized as a precursor for synthesizing compounds with potential central nervous system (CNS) activity. Its structural similarity to naturally occurring indole alkaloids has sparked interest in developing novel neuroprotective agents and mood disorder treatments, aligning with current healthcare trends such as "mental health therapeutics" and "neurodegenerative disease research". The compound's nitro group also allows for further chemical modifications, enabling the creation of diverse molecular libraries for high-throughput screening.

From a synthetic chemistry perspective, N,N-dimethyl-4-nitro indole derivatives offer versatile reactivity patterns. The electron-withdrawing nitro group facilitates nucleophilic aromatic substitutions, while the dimethylamino moiety can participate in various catalyzed coupling reactions. These properties make CAS 7150-46-1 particularly valuable in palladium-catalyzed cross-couplings and microwave-assisted synthesis—two areas frequently searched by synthetic chemists optimizing green chemistry protocols.

The global market for 1H-Indole-3-methanamine,N,N-dimethyl-4-nitro- reflects growing demand from both academic and industrial sectors. Pharmaceutical companies increasingly seek specialty intermediates like this compound to accelerate drug discovery programs, especially those focused on GPCR-targeted therapies and kinase inhibitors. Market analysts note particular interest from regions with strong biotechnology infrastructure, with search queries like "7150-46-1 suppliers" and "N,N-dimethyl-4-nitro indole price trends" showing steady growth over recent years.

Quality control and analytical characterization of 7150-46-1 typically involve advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. These methods ensure batch-to-batch consistency for research applications, addressing common quality-related search terms like "CAS 7150-46-1 specification" and "indole derivative analytical standards". Proper storage conditions—typically under inert atmosphere at low temperatures—maintain the compound's stability over extended periods.

Environmental and safety considerations for handling 1H-Indole-3-methanamine,N,N-dimethyl-4-nitro- follow standard laboratory protocols for nitroaromatic compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) including gloves and eye protection is recommended. This aligns with increasing searches for "safe handling of nitro indoles" and "laboratory best practices" among chemistry professionals.

Future research directions for N,N-dimethyl-4-nitro indole derivatives may explore their photophysical properties for material science applications, particularly in organic electronics and sensor development. The compound's electron-accepting nitro group combined with the electron-donating dimethylamino group creates interesting push-pull chromophore characteristics, relevant to emerging fields like "molecular electronics" and "fluorescent probes"—topics showing increased search volume in scientific databases.

For researchers sourcing 7150-46-1, verification of supplier credentials and analytical certificates remains crucial. Common procurement-related searches include "high purity 1H-Indole-3-methanamine,N,N-dimethyl-4-nitro-" and "custom synthesis CAS 7150-46-1", reflecting the compound's status as a specialty chemical. Many suppliers now offer gram-to-kilogram scale quantities with customizable packaging options to meet diverse research needs.

In conclusion, 1H-Indole-3-methanamine,N,N-dimethyl-4-nitro- (CAS No. 7150-46-1) represents an important structural motif in modern organic and medicinal chemistry. Its versatility as a synthetic intermediate, combined with potential biological activities, ensures continued relevance across multiple research domains. The compound's alignment with trending scientific inquiries—from "drug discovery scaffolds" to "functional materials"—positions it as a valuable tool for addressing current challenges in chemical and pharmaceutical sciences.